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Compound of Interest

Compound Name: (Rac)-Tivantinib

Cat. No.: B567748 Get Quote

Proper disposal of (Rac)-Tivantinib is crucial for laboratory safety and environmental

protection. As a compound used in research, particularly in the context of cancer drug

development, it possesses potential hazards that necessitate careful handling and disposal.

This guide provides a procedural, step-by-step approach to the safe disposal of (Rac)-
Tivantinib, ensuring the safety of personnel and compliance with regulations.

Hazard Profile of (Rac)-Tivantinib
(Rac)-Tivantinib is classified as a substance with significant health risks. It is essential to be

aware of these hazards before handling and disposing of the compound.

Reproductive Toxicity: Tivantinib is suspected of damaging fertility or the unborn child[1].

Organ Toxicity: It may cause damage to organs through prolonged or repeated exposure[1].

Due to these hazards, it is imperative to prevent its release into the environment. Specifically,

(Rac)-Tivantinib should not be allowed to enter sewers or surface and ground water[1].

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of (Rac)-
Tivantinib. This procedure is based on general guidelines for the disposal of hazardous

pharmaceutical compounds and antineoplastic agents.

1. Personal Protective Equipment (PPE): Before handling (Rac)-Tivantinib for disposal, ensure

you are wearing appropriate PPE, including:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b567748?utm_src=pdf-interest
https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/17135m.pdf
https://cdn.caymanchem.com/cdn/msds/17135m.pdf
https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/17135m.pdf
https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://www.benchchem.com/product/b567748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety goggles

Chemical-resistant gloves

Lab coat

2. Waste Segregation and Collection:

All waste containing (Rac)-Tivantinib, including pure compound, contaminated labware

(e.g., vials, pipette tips), and personal protective equipment, must be segregated from

general laboratory waste.

Collect all solid waste contaminated with (Rac)-Tivantinib in a dedicated, clearly labeled,

and sealed hazardous waste container[2].

For liquid waste containing (Rac)-Tivantinib, use a dedicated, leak-proof, and clearly

labeled hazardous waste container.

3. Disposal Method: The primary recommended method for the disposal of (Rac)-Tivantinib,

as with many antineoplastic and cytotoxic drugs, is high-temperature incineration[3].

Do not dispose of (Rac)-Tivantinib down the drain or in regular trash[1][3].

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste container. They will ensure it is sent to a

licensed hazardous waste incineration facility.

If incineration is not available, consult with your EHS office for alternative disposal methods,

which may include returning the compound to the supplier or waste encapsulation[3].

4. Decontamination:

After handling and packaging the waste, decontaminate the work area (e.g., fume hood,

benchtop) with an appropriate cleaning agent.

Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous waste in the

same dedicated container.
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5. Documentation:

Maintain a record of the disposed of (Rac)-Tivantinib, including the quantity and date of

disposal, in your laboratory's chemical inventory.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of (Rac)-Tivantinib.
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Caption: Workflow for the safe disposal of (Rac)-Tivantinib.

Quantitative Data
No specific quantitative data for the disposal of (Rac)-Tivantinib, such as concentration limits

for different disposal routes, were found in the reviewed safety data sheets. The general

principle is to treat any concentration of (Rac)-Tivantinib as hazardous waste.

Experimental Protocols
The disposal procedure described above constitutes the protocol for safely managing and

disposing of (Rac)-Tivantinib waste in a laboratory setting. Adherence to this protocol is

essential for minimizing risk.
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It is critical to always consult your institution's specific safety and disposal guidelines, as well as

local and national regulations, as they may have additional requirements. Your institution's

Environmental Health and Safety department is the primary resource for guidance on

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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